Cas no 166882-98-0 (1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one
• CAS No: 166882-98-0
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 5706606
• PubChem ID: 22413827
• Update Time: 2025-10-29

1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 166882-98-0
• 1-Ethyl-3,4-dihydro-6-mercapto-2(1H)-quinolinone
• DTXSID401239357
• 1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one
• BSSIGWAZZYUCOF-UHFFFAOYSA-N
• SCHEMBL8553331
• 1-ethyl-6-mercapto-1,2,3,4-tetrahydroquinolin-2-one
• 1-Ethyl-6-mercapto-3,4-dihydro-1H-quinolin-2-one
• 2(1H)-Quinolinone, 1-ethyl-3,4-dihydro-6-mercapto-

• Inchi： 1S/C11H13NOS/c1-2-12-10-5-4-9(14)7-8(10)3-6-11(12)13/h4-5,7,14H,2-3,6H2,1H3
• InChI Key： BSSIGWAZZYUCOF-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)CCC(N2CC)=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 450.9±45.0 °C(Predicted)
• pka: 7.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one

1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one (CAS 166882-98-0): A Versatile Chemical Compound with Emerging Applications

1-Ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one (CAS 166882-98-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. This mercapto-substituted dihydroquinolinone derivative combines the structural features of both quinoline and thiol functionalities, making it a valuable intermediate in pharmaceutical research, material science, and specialty chemical synthesis.

The growing interest in 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one is evidenced by increasing searches for "166882-98-0 applications" and "dihydroquinolinone derivatives in drug discovery" across scientific databases. Researchers are particularly interested in its potential as a building block for bioactive molecule synthesis, with recent studies exploring its role in developing novel therapeutic agents. The compound's mercapto group offers unique reactivity that enables diverse chemical transformations, making it valuable for creating molecular diversity in drug discovery programs.

From a chemical perspective, 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one exhibits several noteworthy properties. The compound's quinolinone core provides aromatic character and hydrogen-bonding capabilities, while the ethyl group at position 1 and thiol group at position 6 offer opportunities for further functionalization. This combination makes it particularly useful in medicinal chemistry applications, where researchers frequently search for "modified quinolinones for drug development" and "thiol-containing heterocycles."

The synthesis of CAS 166882-98-0 typically involves multi-step organic transformations starting from commercially available quinoline precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing demand for "green chemistry in heterocyclic synthesis." Recent patents and publications demonstrate innovative routes to this compound, addressing common search queries like "efficient synthesis of 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one" and "purification methods for mercapto-substituted quinolinones."

In pharmaceutical research, 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one serves as a key intermediate for developing potential therapeutic agents. The scientific community has shown particular interest in its derivatives for their possible biological activities, with research papers frequently mentioning "quinolinone-based enzyme inhibitors" and "thiol-containing pharmacophores." These studies align with current trends in drug discovery that emphasize the importance of privileged structures in medicinal chemistry.

Material science applications of 166882-98-0 are also emerging, particularly in the development of functional materials and coordination complexes. The compound's ability to act as a chelating ligand makes it valuable in creating metal-organic frameworks (MOFs) and other advanced materials. This application area responds to frequent searches for "heterocyclic thiols in material science" and "quinolinone derivatives for advanced materials," reflecting the compound's growing importance beyond traditional pharmaceutical applications.

Quality control and analytical characterization of 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one are critical aspects of its commercial and research use. Standard analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry, addressing common queries about "CAS 166882-98-0 purity standards" and "analytical methods for mercapto-substituted heterocycles." Suppliers typically provide comprehensive certificates of analysis to meet the stringent requirements of research and industrial users.

The market for 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one has shown steady growth, driven by increasing research activities and expanding applications. Industry reports tracking "specialty chemical market trends" and "pharmaceutical intermediate demand" highlight the compound's commercial potential. Current market dynamics reflect a balance between supply capabilities and the growing demand from academic institutions, pharmaceutical companies, and material science researchers.

Handling and storage recommendations for CAS 166882-98-0 follow standard protocols for organosulfur compounds. Proper storage conditions and handling procedures are frequently searched topics, particularly regarding "stability of mercapto-substituted quinolinones" and "best practices for thiol-containing compounds." These considerations are essential for maintaining compound integrity and ensuring reproducible results in research applications.

Future research directions for 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one are likely to explore novel synthetic applications and expanded biological investigations. Emerging trends suggest growing interest in "click chemistry applications of thiol-substituted heterocycles" and "quinolinone derivatives in targeted drug delivery." These developments position 166882-98-0 as a compound with significant untapped potential across multiple scientific disciplines.

In conclusion, 1-ethyl-6-mercapto-3,4-dihydroquinolin-2(1H)-one (CAS 166882-98-0) represents a versatile and valuable chemical entity with diverse applications in modern chemistry and materials science. Its unique structural features and growing research interest ensure its continued importance as a specialty chemical intermediate and research tool in both academic and industrial settings. The compound's trajectory reflects broader trends in chemical research that emphasize multifunctional heterocycles and sustainable synthetic methodologies.